Cas no 1010-26-0 (3-Oxaspiro[5.5]undecane-2,4-dione)

• Product Name: 3-Oxaspiro[5.5]undecane-2,4-dione
• CAS No: 1010-26-0
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00040292
• CID: 40549
• PubChem ID: 2734289
• Update Time: 2025-11-02

3-Oxaspiro[5.5]undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclohexanediaceticacidanhydride
• TIMTEC-BB SBB008597
• 3-OXA-SPIRO[5.5]UNDECANE-2,4-DIONE
• 3,3-PENTAMETHYLENEGLUTARIC ANHYDRIDE
• 1,1-CYCLOHEXANEDIAAETIC ANHYDRIDE
• 1,1-Cyclohexanediacetic anhydride
• 3-Oxaspiro{5,5} undecane-2,4-dione
• 3-Oxaspiro[5,5]undecane-2,4-dione
• 3-Oxaspiro[5.5]undecane-2,4-dione
• 3-Oxaspiro[5.5]-2,4-undecanedione
• 1,1-Cyclohexanediace
• 3,3-Pentamethyleneglutaric Anhydride 3-Oxaspiro[5.5]-2,4-undecanedione
• 1,1-Cyclohexanediacetic anhydride(CDAAN) or 3-Oxaspiro{5,5} undecane-2,4-dione
• 1,1-Cyclohexane Diacetic Anhydride
• 1,1-Cyclohexanediacetic anhydride,98%
• 1,1-Cyclohexanediacetic acid anhydride
• 1,1-Cyclohexane diacetic acid anhydride
• PubChem13637
• 1,1-Cyclohexanediaceticanhydride
• XNDSIASQMRYFSW-UHFFFAOYSA-N
• CYCLOHEXANEDIACETIC ANHYDRIDE
• 2,2-cyclohexane diacetic anhydride
• 1,1-Cyclohexane-diacetic anhydride
• KS-0
• FS-4141
• 1010-26-0
• EN300-12674
• AB01107090-03
• 3-Oxaspiro[5,5]undecane-2,4-dione, 98%
• D95231
• 1,1-Cyclohexanediacetic acidanhydride
• DTXSID20370196
• J-000311
• Z85926253
• NCGC00329673-01
• MFCD00040292
• SCHEMBL395804
• A800317
• 4-AMINO-2-HYDROXYBENZOICACIDSODIUMSALTDIHYDRATE
• AKOS001075370
• FT-0606080
• AN-829/40524982
• C2533
• DB-018692

• MDL： MFCD00040292
• Inchi： 1S/C10H14O3/c11-8-6-10(7-9(12)13-8)4-2-1-3-5-10/h1-7H2
• InChI Key： XNDSIASQMRYFSW-UHFFFAOYSA-N
• SMILES： O1C(CC2(CC1=O)CCCCC2)=O

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1500
• Melting Point: 68.0 to 72.0 deg-C
• Boiling Point: 126°C/0.5mmHg(lit.)
• Flash Point: 159.8°C
• Refractive Index: 1.499
• PSA: 43.37000
• LogP: 1.80050
• Solubility: Not determined

3-Oxaspiro[5.5]undecane-2,4-dione Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Oxaspiro[5.5]undecane-2,4-dione

3-Oxaspiro[5.5]undecane-2,4-dione (CAS No. 1010-26-0): A Versatile Spirocyclic Compound with Emerging Applications

3-Oxaspiro[5.5]undecane-2,4-dione (CAS No. 1010-26-0) is a fascinating spirocyclic diketone compound that has garnered significant attention in recent years due to its unique structural features and broad potential applications. This oxygen-containing spiro compound belongs to the class of cyclic ketones and features a distinctive spiro[5.5]undecane framework with two carbonyl groups at positions 2 and 4. The compound's molecular formula is C₁₀H₁₄O₃, with a molecular weight of 182.22 g/mol.

The spirocyclic structure of 3-Oxaspiro[5.5]undecane-2,4-dione makes it particularly interesting for pharmaceutical and materials science applications. Recent studies have shown that this spirodiketone compound can serve as a valuable building block in organic synthesis, especially in the development of novel drug candidates and functional materials. Its rigid structure and the presence of two reactive carbonyl groups allow for diverse chemical modifications, making it a versatile intermediate in medicinal chemistry.

One of the most exciting developments surrounding 3-Oxaspiro[5.5]undecane-2,4-dione is its potential in sustainable chemistry applications. As researchers increasingly focus on green synthesis methods and biodegradable materials, this compound has emerged as a promising candidate due to its potential derivatization into eco-friendly polymers and biocompatible materials. The compound's stability and functional group versatility make it suitable for developing new sustainable plastic alternatives, aligning with current environmental concerns about plastic pollution.

In the pharmaceutical field, the spirocyclic core of 3-Oxaspiro[5.5]undecane-2,4-dione has attracted attention for its potential in drug discovery. Spirocyclic compounds are known for their three-dimensionality and often exhibit improved pharmacological properties compared to flat aromatic systems. Researchers are investigating this compound as a scaffold for developing new central nervous system (CNS) drugs, particularly in areas such as neurodegenerative disease treatment and pain management.

The synthesis of 3-Oxaspiro[5.5]undecane-2,4-dione typically involves cyclization reactions of appropriate precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact. Recent advancements in catalytic methods have made the production of this spirocyclic diketone more efficient and sustainable. The compound's purity is crucial for its applications, with HPLC analysis typically showing purity levels exceeding 98% for research-grade material.

From a materials science perspective, 3-Oxaspiro[5.5]undecane-2,4-dione offers interesting possibilities for advanced material development. Its rigid structure can impart desirable mechanical properties to polymers, while the carbonyl groups provide sites for further functionalization. Researchers are exploring its use in creating high-performance polymers, specialty coatings, and even molecular sensors. The compound's thermal stability makes it particularly attractive for applications requiring heat-resistant materials.

The analytical characterization of 3-Oxaspiro[5.5]undecane-2,4-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are essential for research and industrial applications. The compound's physical properties include a melting point range of 120-125°C and good solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethyl sulfoxide.

Market trends indicate growing interest in spirocyclic compounds like 3-Oxaspiro[5.5]undecane-2,4-dione, particularly in the pharmaceutical and specialty chemicals sectors. The global market for specialty chemical intermediates is expanding, driven by demand for innovative materials and drug candidates. As a result, manufacturers are scaling up production of this compound while maintaining strict quality control standards to meet the needs of research institutions and industrial users.

Safety considerations for handling 3-Oxaspiro[5.5]undecane-2,4-dione include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical compound. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizing agents. Material Safety Data Sheets (MSDS) provide detailed handling and disposal guidelines for this organic chemical intermediate.

Future research directions for 3-Oxaspiro[5.5]undecane-2,4-dione include exploring its potential in catalysis, nanomaterial synthesis, and bioactive molecule development. The compound's unique structure offers numerous possibilities for creating novel molecular architectures with tailored properties. As synthetic methodologies continue to advance, we can expect to see broader applications of this versatile spirocyclic compound across multiple scientific disciplines.

For researchers interested in working with 3-Oxaspiro[5.5]undecane-2,4-dione, several suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's important to verify the supplier's quality control processes and analytical data to ensure the compound meets the required specifications for your specific application. The growing body of literature on this compound provides valuable insights into its properties and potential uses across different fields of chemistry and materials science.